Cas no 2024431-34-1 (2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid)

• Product Name: 2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid
• CAS No: 2024431-34-1
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 6411690
• PubChem ID: 165497061
• Update Time: 2025-06-12

2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid
• EN300-1139390
• 2,2-difluoro-2-[1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]acetic acid
• 2024431-34-1

• Inchi： 1S/C7H5F5N2O2/c1-14-4(6(8,9)5(15)16)3(2-13-14)7(10,11)12/h2H,1H3,(H,15,16)
• InChI Key： NTTJIJFDUCYPBQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=C(C(F)(F)F)C=NN1C)F

Computed Properties

• Exact Mass: 244.02711822g/mol
• Monoisotopic Mass: 244.02711822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid

Comprehensive Overview of 2,2-Difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic Acid (CAS No. 2024431-34-1)

2,2-Difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid (CAS No. 2024431-34-1) is a fluorinated pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and trifluoromethyl functional groups, has garnered attention due to its potential as a building block for bioactive molecules. Its molecular structure combines a pyrazole core with an acetic acid moiety, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability, lipophilicity, and bioavailability, which are critical in drug discovery. Researchers frequently search for "fluorinated pyrazole derivatives" or "CAS 2024431-34-1 applications" to explore its role in designing novel therapeutics. Recent studies highlight its utility in developing kinase inhibitors and anti-inflammatory agents, aligning with the industry's focus on targeted therapies.

In agrochemistry, 2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid is investigated for its potential as a precursor to herbicides and pesticides. The trifluoromethyl group is known to enhance the biological activity of agrochemicals, addressing global demands for sustainable crop protection solutions. Queries like "fluorinated pyrazole herbicides" or "CAS 2024431-34-1 synthesis" reflect this trend.

Synthetic routes to this compound often involve multi-step fluorination and heterocyclic coupling reactions. Optimizing its yield and purity is a common challenge, prompting searches for "efficient synthesis of difluoro pyrazole acetic acid." Advanced techniques such as flow chemistry and catalysis are being explored to improve scalability, a topic of interest in green chemistry forums.

From an analytical perspective, CAS 2024431-34-1 requires precise characterization using NMR, HPLC, and mass spectrometry. Researchers often inquire about "analytical methods for fluorinated pyrazoles" to ensure accurate quantification and impurity profiling. Regulatory compliance, particularly in pharmaceutical applications, further drives the need for robust quality control protocols.

The environmental impact of fluorinated compounds is another hot topic. Debates on "biodegradability of trifluoromethyl groups" and "PFAS alternatives" have led to increased scrutiny. While 2,2-difluoro-2-1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid is not classified as a persistent pollutant, its degradation pathways are under study to align with evolving sustainability standards.

In summary, CAS 2024431-34-1 represents a promising scaffold in medicinal and agricultural chemistry. Its dual functionality and fluorine-rich architecture cater to modern research priorities, from drug design to eco-friendly agrochemicals. As innovation continues, this compound is poised to play a pivotal role in addressing complex scientific and industrial challenges.